Cas no 23442-21-9 (Benzoyl chloride,3-butoxy-4-nitro-)

• Product Name: Benzoyl chloride,3-butoxy-4-nitro-
• CAS No: 23442-21-9
• MF: C₁₁H₁₂ClNO₄
• MW: 257.670282363892
• CID: 252057
• PubChem ID: 13346203
• Update Time: 2025-04-19

Benzoyl chloride,3-butoxy-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride,3-butoxy-4-nitro-
• 3-BUTOXY-4-NITROBENZOYL CHLORIDE
• 3-BUTOXY-4-NITROBENZOYLCHLORIDE
• DTXSID60537701
• 23442-21-9
• SCHEMBL22660921

• Inchi： 1S/C11H12ClNO4/c1-2-3-6-17-10-7-8(11(12)14)4-5-9(10)13(15)16/h4-5,7H,2-3,6H2,1H3
• InChI Key： RSUQWBCEFFWCAD-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC(=C(C=1)OCCCC)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 257.04556
• Monoisotopic Mass: 257.0454856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.5
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• PSA: 69.44